Cas no 2172484-44-3 (1-benzyl-4-(trifluoromethyl)-1H-pyrazol-5-amine)

• Product Name: 1-benzyl-4-(trifluoromethyl)-1H-pyrazol-5-amine
• CAS No: 2172484-44-3
• MF: C₁₁H₁₀F₃N₃
• MW: 241.21241235733
• CID: 5849165
• PubChem ID: 165720626
• Update Time: 2025-10-30

1-benzyl-4-(trifluoromethyl)-1H-pyrazol-5-amine Chemical and Physical Properties

Names and Identifiers

• 1-benzyl-4-(trifluoromethyl)-1H-pyrazol-5-amine
• 2172484-44-3
• EN300-1642826

• Inchi： 1S/C11H10F3N3/c12-11(13,14)9-6-16-17(10(9)15)7-8-4-2-1-3-5-8/h1-6H,7,15H2
• InChI Key： RHLCTROSNJFZHC-UHFFFAOYSA-N
• SMILES： FC(C1C=NN(C=1N)CC1C=CC=CC=1)(F)F

Computed Properties

• Exact Mass: 241.08268182g/mol
• Monoisotopic Mass: 241.08268182g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 251
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 43.8Ų

Additional information on 1-benzyl-4-(trifluoromethyl)-1H-pyrazol-5-amine

Comprehensive Overview of 1-benzyl-4-(trifluoromethyl)-1H-pyrazol-5-amine (CAS No. 2172484-44-3)

The compound 1-benzyl-4-(trifluoromethyl)-1H-pyrazol-5-amine (CAS No. 2172484-44-3) is a specialized organic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structure, featuring a benzyl group and a trifluoromethyl substituent, makes it a valuable intermediate in the synthesis of bioactive compounds. Researchers are particularly interested in its potential applications in drug discovery, owing to its ability to modulate biological pathways. The presence of the pyrazole ring further enhances its versatility, as this heterocycle is a common motif in many FDA-approved drugs.

In recent years, the demand for trifluoromethylated compounds like 1-benzyl-4-(trifluoromethyl)-1H-pyrazol-5-amine has surged due to their enhanced metabolic stability and lipophilicity. These properties are critical in the development of new therapeutics, especially in areas such as oncology and neurology. The compound's CAS No. 2172484-44-3 is frequently searched in academic and industrial databases, reflecting its growing importance. Additionally, its synthesis and optimization are hot topics in organic chemistry forums, where researchers discuss innovative routes to improve yield and purity.

One of the most intriguing aspects of 1-benzyl-4-(trifluoromethyl)-1H-pyrazol-5-amine is its role in structure-activity relationship (SAR) studies. By modifying the benzyl or trifluoromethyl groups, scientists can fine-tune the compound's biological activity. This approach has led to breakthroughs in designing selective inhibitors for enzymes and receptors. For instance, similar pyrazole-based compounds have shown promise as kinase inhibitors, a class of drugs widely used in cancer treatment. The compound's CAS No. 2172484-44-3 is often referenced in patents and research papers, highlighting its commercial and scientific value.

From an environmental perspective, the trifluoromethyl group in 1-benzyl-4-(trifluoromethyl)-1H-pyrazol-5-amine is also of interest. Fluorinated compounds are known for their persistence in the environment, prompting studies on their biodegradation and ecological impact. Researchers are exploring greener synthesis methods to minimize waste and energy consumption, aligning with the global push for sustainable chemistry. This focus on sustainability has made the compound a subject of interest in green chemistry conferences and publications.

Another area where 1-benzyl-4-(trifluoromethyl)-1H-pyrazol-5-amine shines is in material science. The pyrazole ring and trifluoromethyl group can impart unique electronic properties to polymers and coatings, making them suitable for advanced applications like flexible electronics and corrosion resistance. The compound's CAS No. 2172484-44-3 is increasingly appearing in material science databases, underscoring its cross-disciplinary relevance.

In summary, 1-benzyl-4-(trifluoromethyl)-1H-pyrazol-5-amine (CAS No. 2172484-44-3) is a multifaceted compound with applications spanning pharmaceuticals, agrochemicals, and materials science. Its benzyl and trifluoromethyl functionalities make it a versatile building block for innovative research. As the scientific community continues to explore its potential, this compound is poised to play a pivotal role in addressing some of the most pressing challenges in chemistry and biology.